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Compound of Interest

Compound Name: Isopropyl 2-methoxyacetate

Cat. No.: B189238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for Isopropyl
2-methoxyacetate (CAS No. 17640-21-0), also known as propan-2-yl 2-methoxyacetate. The

information is compiled from various safety data sheets and chemical databases to assist

researchers, scientists, and drug development professionals in the safe handling, storage, and

use of this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Isopropyl 2-methoxyacetate is

presented below. This data is essential for understanding the substance's behavior under

various experimental and storage conditions.
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Property Value Source(s)

Molecular Formula C6H12O3 [1][2][3][4]

Molecular Weight 132.16 g/mol [1][3]

Appearance Colorless to pale yellow liquid [3]

Density 0.95 - 0.959 g/cm³ [1][2]

Boiling Point 160°C at 760 mmHg [2]

Flash Point 49.9°C [2]

Vapor Pressure 2.44 mmHg at 25°C [2]

Refractive Index 1.39 - 1.398 [1][2]

Solubility
Soluble in organic solvents;

low solubility in water.
[3]

Purity
Typically available in purities of

95% to 98%.
[1][5]

Hazard Identification and Classification
Isopropyl 2-methoxyacetate is classified as a hazardous substance. The following table

summarizes its hazard classification according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapour.[1][6]

Skin irritation 2
H315: Causes skin irritation.[1]

[6]

Serious eye irritation 2A
H319: Causes serious eye

irritation.[1][6]

Specific target organ toxicity –

single exposure (respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[1][6]

GHS Pictograms:

GHS02 (Flame): Indicates a fire hazard.

GHS07 (Exclamation Mark): Indicates that it may cause irritation (skin and eye), skin

sensitization, respiratory irritation, or is harmful if swallowed.

Signal Word: Warning[1][6]

Toxicological Information
Detailed quantitative toxicological data, such as LD50 and LC50 values for Isopropyl 2-
methoxyacetate, are not readily available in the public domain. However, the hazard

classification indicates potential for adverse health effects upon exposure.

Routes of Exposure: Inhalation, eye contact, skin contact, and ingestion.[1]

Symptoms of Exposure:

Skin Contact: May cause inflammation characterized by itching, scaling, reddening,

blistering, pain, or dryness.[1]

Eye Contact: May result in redness, pain, or severe eye damage.[1]
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Inhalation: May cause irritation of the lungs and respiratory system.[1]

Ingestion: While specific data is unavailable, ingestion of similar compounds can cause

irritation of the mouth, throat, and digestive tract, as well as central nervous system

depression.

Experimental Protocols
While specific experimental reports for Isopropyl 2-methoxyacetate were not found, this

section outlines the detailed methodologies for key experiments that are typically conducted to

determine the hazard classifications.

Skin Irritation Test (Based on OECD Guideline 439)
This in vitro test determines the potential of a substance to cause skin irritation. It utilizes a

reconstructed human epidermis model.

Methodology:

Tissue Preparation: Reconstructed human epidermis tissues are conditioned in a

maintenance medium.

Test Substance Application: The test substance is applied topically to the surface of the

tissues. A positive control (e.g., Sodium Dodecyl Sulphate) and a negative control (e.g.,

Phosphate Buffered Saline) are run in parallel.

Exposure and Incubation: The tissues are exposed to the substance for a defined period

(e.g., 15-60 minutes) and then rinsed. This is followed by a post-incubation period (e.g., 42

hours) to allow for the development of cytotoxic effects.

Viability Assessment (MTT Assay):

Tissues are incubated with MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) solution.

Viable cells metabolize the MTT into a blue formazan salt.

The formazan is extracted using a solvent (e.g., isopropanol).
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The optical density of the extract is measured using a spectrophotometer.

Data Interpretation: The viability of the treated tissues is expressed as a percentage relative

to the negative control. A substance is classified as an irritant if the mean tissue viability is

below a certain threshold (e.g., ≤ 50%).

Eye Irritation Test (Based on OECD Guideline 492)
This in vitro test assesses the potential of a substance to cause serious eye damage or eye

irritation using a reconstructed human cornea-like epithelium model.

Methodology:

Tissue Preparation: Reconstructed human cornea-like epithelial tissues are pre-incubated in

a maintenance medium.

Test Substance Application: The liquid test substance (or a solution/suspension for solids) is

applied to the epithelial surface. Positive and negative controls are used concurrently.

Exposure and Rinsing: Tissues are exposed for a specified duration (e.g., 30 minutes for

liquids), after which the test substance is thoroughly rinsed off.

Post-Incubation: Tissues are transferred to fresh medium and incubated for a post-exposure

period to allow for the expression of cellular damage.

Viability Assessment (MTT Assay): Similar to the skin irritation test, cell viability is determined

by measuring the reduction of MTT to formazan.

Data Interpretation: A substance is identified as an eye irritant if the mean tissue viability falls

below a defined threshold (e.g., ≤ 60%).

Handling, Storage, and First Aid
Safe Handling and Storage
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Aspect Recommendation Source(s)

Ventilation
Use only in a well-ventilated

area.
[1]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, and

eye/face protection.

[1]

Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke when using this

product.

[7]

Ignition Sources

Keep away from heat, sparks,

open flames, and other ignition

sources. No smoking. Use

non-sparking tools and take

precautionary measures

against static discharge.

[1][6]

Storage Conditions

Store in a tightly-closed

container in a cool, dry, and

well-ventilated place. Store

locked up.

[1]

First Aid Measures
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Exposure Route First Aid Procedure Source(s)

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. If you feel unwell,

get medical attention.

[1]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water or shower. If

skin irritation occurs, get

medical advice/attention. Wash

contaminated clothing before

reuse.

[1][6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[1]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Get

medical aid immediately.

[1]

Visualizations
GHS Hazard Communication Workflow
The following diagram illustrates the logical workflow for communicating the hazards of

Isopropyl 2-methoxyacetate according to the Globally Harmonized System.
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Hazard Classification

Label Elements

Flammable Liquid
(Category 3)

Pictograms

GHS02 (Flame)

Hazard Statements
(H226, H315, H319, H335)

Skin Irritation
(Category 2)

GHS07 (Exclamation Mark)

Serious Eye Irritation
(Category 2A)

STOT - Single Exposure
(Respiratory Irritation)

(Category 3)

Signal Word: Warning

Precautionary Statements
(P210, P261, P280, P305+P351+P338, etc.)
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Control Hierarchy

Start: New Experiment
with Isopropyl 2-methoxyacetate

1. Identify Hazards
(Flammability, Irritation)

2. Assess Exposure Potential
(Inhalation, Dermal, Eye)

3. Evaluate Risks
(Likelihood & Severity)

4. Implement Control Measures

Engineering Controls
(Fume Hood)

5. Review and Monitor
Effectiveness

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

End: Safe Operating Procedure
Established
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Route of Exposure
Immediate Actions

Exposure to
Isopropyl 2-methoxyacetate

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air

Remove Contaminated Clothing
& Rinse Skin with Water

Rinse Eyes with Water
(Remove Contacts if Possible)

Rinse Mouth
(Do NOT Induce Vomiting)

Seek Medical Attention

If symptoms persist

If irritation persists

If irritation persists

Immediately

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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